Cas no 1099597-95-1 (3,4-Difluoro-2-methylbenzotrifluoride)

• Product Name: 3,4-Difluoro-2-methylbenzotrifluoride
• CAS No: 1099597-95-1
• MF: C₈H₅F₅
• MW: 196.117319822311
• CID: 3046952
• PubChem ID: 45790481
• Update Time: 2024-11-05

3,4-Difluoro-2-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-methylbenzotrifluoride
• Benzene, 1,2-difluoro-3-methyl-4-(trifluoromethyl)-
• STL555548
• ZTB59795
• 3,4-Difluoro-2-methylbenzotrifluoride, AldrichCPR
• 1,2-difluoro-3-methyl-4-(trifluoromethyl)benzene
• 1099597-95-1
• CS-0440793
• BBL101751
• MFCD11100534
• AKOS005255470
• HZYOJMACVRFOHY-UHFFFAOYSA-N

• Inchi： 1S/C8H5F5/c1-4-5(8(11,12)13)2-3-6(9)7(4)10/h2-3H,1H3
• InChI Key： HZYOJMACVRFOHY-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C(F)(F)F)C(C)=C1F

Computed Properties

• Exact Mass: 196.03114097g/mol
• Monoisotopic Mass: 196.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes